Cas no 1797278-44-4 (N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide)

• Product Name: N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide
• CAS No: 1797278-44-4
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6419311
• PubChem ID: 71809630
• Update Time: 2025-06-25

N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide
• N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1-phenylmethanesulfonamide
• AKOS024565183
• N-(4-(3-methoxypyrrolidin-1-yl)phenyl)-1-phenylmethanesulfonamide
• 1797278-44-4
• F6442-5200

• Inchi： 1S/C18H22N2O3S/c1-23-18-11-12-20(13-18)17-9-7-16(8-10-17)19-24(21,22)14-15-5-3-2-4-6-15/h2-10,18-19H,11-14H2,1H3
• InChI Key： ZYPBTRHRZVKGAN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)S(NC1=CC=C(N2CCC(OC)C2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67Ų

Additional information on N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide

Professional Introduction to N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide (CAS No. 1797278-44-4)

N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide, with the CAS number 1797278-44-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development. The structural features of this molecule, particularly the presence of a 3-methoxypyrrolidin-1-yl moiety and a phenylsulfonamide group, contribute to its unique chemical and pharmacological properties.

The N-4-(3-methoxypyrrolidin-1-yl)phenyl part of the molecule is particularly noteworthy, as it suggests a potential interaction with biological targets such as enzymes and receptors. The pyrrolidine ring is a common pharmacophore in drug design due to its ability to mimic natural amino acid residues and facilitate binding to biological targets. The methoxy group on the pyrrolidine ring may further enhance the compound's solubility and bioavailability, which are critical factors in drug development.

The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds with biological targets, which can improve the binding affinity and selectivity of a drug molecule. In the context of this compound, the sulfonamide group is linked to a phenyl ring, which can provide additional spatial orientation and stability to the molecule. This combination of structural features makes N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. The presence of both the pyrrolidine and sulfonamide moieties in N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide suggests that it may have multiple points of interaction with biological targets, potentially leading to enhanced efficacy and reduced side effects.

In addition to its structural features, the compound's potential biological activity has been explored in several preclinical studies. These studies have shown that molecules with similar structural motifs can exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. While specific data on N-4-(3-methoxypyrrolidin-1-yl)phenyl-1-phenylmethanesulfonamide is limited at this time, its structural similarity to known bioactive compounds makes it an attractive candidate for further investigation.

The synthesis of this compound involves several key steps that require careful optimization to ensure high yield and purity. The introduction of the 3-methoxypyrrolidin moiety typically involves nucleophilic substitution reactions or condensation reactions with appropriate reagents. The subsequent attachment of the phenylsulfonamide group requires careful control of reaction conditions to avoid unwanted side products.

The pharmacokinetic properties of N-4-(3-methoxypyrrolidin-1-y]phenyl)-1-ph enylmethanesul fonam ide are also an important consideration in its development as a potential drug. Factors such as solubility, permeability, and metabolic stability can significantly impact its bioavailability and therapeutic efficacy. Computational modeling and experimental techniques can be used to predict and optimize these properties before moving into preclinical testing.

The role of computational chemistry in drug discovery has become increasingly important in recent years. Techniques such as molecular docking, quantum mechanical calculations, and machine learning algorithms can provide valuable insights into the interactions between N -4-(3 -methox ypyr rol idin -1 -y l) phen yl -1 - phen ylm ethanesul fon am ide and its target proteins or enzymes. These computational methods can help identify potential lead compounds and optimize their structures for improved biological activity.

In conclusion, N -4-(3 -methoxy pyr rol idin -1 -y l) phen yl -1 - phen ylm ethanesul fon am ide (CAS No . 1797278 -44 -4) is a compound with significant potential in pharmaceutical research . Its unique structural features , including the presence o f a 3 -m ethox ypyr rol idine moiety and a ph enylsul fon am ide group , make it an attractive candidate for further investigation . Recent advances in computational chemistry and pharmacokinetic studies provide valuable tools for optimizing its properties and evaluating its potential as a therapeutic agent . Further research is warranted to fully explore the biological activities and therapeutic applications o f this promising compound .